![molecular formula C12H15FN2 B5536286 N-(3-fluorobenzylidene)piperidin-1-amine](/img/structure/B5536286.png)
N-(3-fluorobenzylidene)piperidin-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-fluorobenzylidene)piperidin-1-amine, commonly known as FUB-PB-22, is a synthetic cannabinoid that has been widely used in scientific research. It belongs to a class of compounds known as designer drugs, which are designed to mimic the effects of naturally occurring substances, such as cannabis. FUB-PB-22 has been the subject of much research in recent years due to its potential applications in a variety of fields.
Scientific Research Applications
Synthesis and Drug Discovery
Antitubercular Agents : The synthesis and evaluation of 2,4-diaminoquinazoline derivatives, closely related to N-(3-fluorobenzylidene)piperidin-1-amine, have shown promising results as inhibitors of Mycobacterium tuberculosis growth. An extensive evaluation of this class of compounds has been conducted, revealing that certain structural components are key determinants of biological activity, which may have implications for tuberculosis drug discovery (Odingo et al., 2014).
Medicinal Chemistry Building Blocks : Research into the enantioselective synthesis of cis-3-fluoropiperidin-4-ol, a structurally related compound, highlights its value as a building block for medicinal chemistry. This work showcases the potential of using such compounds in synthesizing a wide range of pharmacologically active molecules (Shaw et al., 2013).
Molecular Interactions and SAR Studies
Monoamine Transporters : A study on cis-(6-benzhydrylpiperidin-3-yl)benzylamine analogues, which share a structural motif with this compound, has contributed to understanding the structure-activity relationships (SAR) at monoamine transporters. This research is crucial for designing molecules with potential therapeutic applications in neurological disorders (Kolhatkar et al., 2003).
Nucleophilic Ring Opening Reactions : The study of nucleophilic ring-opening reactions of 1-aralkyl-3,4-epoxypiperidines with amines, including structures related to this compound, has provided insights into the synthesis of novel compounds with potential pharmacological activities. This research demonstrates the versatility of such piperidine derivatives in organic synthesis (Scheunemann et al., 2011).
Structural Analysis and Characterization
- Cytotoxic Compounds : Analogs of 3,5-bis(2-fluorobenzylidene)-4-piperidone, a compound similar to this compound, have been synthesized and characterized, revealing their potential as cytotoxic agents. This research provides a foundation for further exploration of such compounds in cancer therapy (Lagisetty et al., 2009).
properties
IUPAC Name |
(E)-1-(3-fluorophenyl)-N-piperidin-1-ylmethanimine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2/c13-12-6-4-5-11(9-12)10-14-15-7-2-1-3-8-15/h4-6,9-10H,1-3,7-8H2/b14-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRXNJJOMLPLDFY-GXDHUFHOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)N=CC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)/N=C/C2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.